Cas no 84970-23-0 (2-Bromo-N-(3-chlorophenyl)butanamide)

• Product name: 2-Bromo-N-(3-chlorophenyl)butanamide
• CAS No: 84970-23-0
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• CID: 4717470

2-Bromo-N-(3-chlorophenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(3-chlorophenyl)butanamide
• STK504307
• R6330
• ST50947068
• 2-Bromo-N-(3-chlorophenyl)butanamide

• Inchi： 1S/C10H11BrClNO/c1-2-9(11)10(14)13-8-5-3-4-7(12)6-8/h3-6,9H,2H2,1H3,(H,13,14)
• InChI Key： KIBAYTYPNJPQHJ-UHFFFAOYSA-N
• SMILES： BrC(C(NC1C=CC=C(C=1)Cl)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 3.9
• Topological Polar Surface Area: 29.1

Additional information on 2-Bromo-N-(3-chlorophenyl)butanamide

2-Bromo-N-(3-chlorophenyl)butanamide (CAS No. 84970-23-0): A Comprehensive Overview

2-Bromo-N-(3-chlorophenyl)butanamide (CAS No. 84970-23-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This brominated amide derivative is characterized by its unique molecular structure, which combines a bromo substituent with a chlorophenyl group, making it a valuable intermediate in synthetic chemistry. The compound's chemical formula is C₁₀H₁₁BrClNO, and it exhibits a molecular weight of 276.56 g/mol.

The physical and chemical properties of 2-Bromo-N-(3-chlorophenyl)butanamide make it a versatile building block in organic synthesis. It typically appears as a white to off-white crystalline solid with a melting point range of 85-90°C. The compound is sparingly soluble in water but demonstrates good solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its stability under normal laboratory conditions and compatibility with various reaction conditions have made it a preferred choice for researchers exploring novel synthetic pathways.

In recent years, the demand for 2-Bromo-N-(3-chlorophenyl)butanamide has increased due to its applications in pharmaceutical intermediates. Researchers have utilized this compound in the development of potential therapeutic agents, particularly in the synthesis of molecules with biological activity. The presence of both bromine and chlorine atoms in its structure allows for selective functionalization, enabling the creation of diverse molecular architectures. This characteristic has made it particularly valuable in medicinal chemistry projects targeting specific biological pathways.

The agrochemical industry has also shown interest in 2-Bromo-N-(3-chlorophenyl)butanamide CAS 84970-23-0 as a potential precursor for crop protection agents. Its structural features suggest possible applications in the development of novel pesticides or herbicides, though extensive research is still ongoing in this area. The compound's ability to interact with biological systems makes it a candidate for investigation in plant protection formulations, aligning with current agricultural trends toward more targeted and environmentally friendly solutions.

From a market perspective, the global availability of 2-Bromo-N-(3-chlorophenyl)butanamide has been steadily increasing to meet growing research demands. Suppliers typically offer this compound in various purity grades, ranging from 95% to 98%, with some specialized providers offering ultra-pure versions for sensitive applications. The pricing structure varies depending on quantity, purity, and supplier location, with current market trends showing stable demand from academic institutions and industrial research facilities.

Recent advancements in synthetic methodology have improved the production efficiency of 2-Bromo-N-(3-chlorophenyl)butanamide 84970-23-0. Modern synthetic routes often employ catalytic processes that reduce waste generation and improve atom economy, reflecting the chemical industry's growing emphasis on green chemistry principles. These improvements have made the compound more accessible to researchers while maintaining high standards of purity and consistency.

Quality control for 2-Bromo-N-(3-chlorophenyl)butanamide typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for research applications. Proper storage conditions, typically in cool, dry environments protected from light, help maintain the compound's stability over extended periods. Researchers working with this material should follow standard laboratory safety protocols, including the use of appropriate personal protective equipment.

The future outlook for 2-Bromo-N-(3-chlorophenyl)butanamide CAS No. 84970-23-0 appears promising, with potential applications expanding beyond current uses. As synthetic chemistry techniques continue to evolve and new biological targets are identified, this compound may find additional roles in drug discovery and material science. Its structural versatility positions it well for adaptation to emerging research needs, particularly in areas requiring customized molecular scaffolds.

For researchers seeking detailed technical information about 2-Bromo-N-(3-chlorophenyl)butanamide, numerous scientific databases and specialty chemical catalogs provide comprehensive data sheets. These resources typically include full spectroscopic characterization, safety information, and suggested handling procedures. The compound's growing importance in chemical research ensures that new findings and applications continue to be documented in the scientific literature.

In conclusion, 2-Bromo-N-(3-chlorophenyl)butanamide 84970-23-0 represents an important tool in modern chemical research. Its unique combination of structural features, synthetic utility, and potential applications across multiple industries make it a compound of significant interest. As research progresses and new applications are discovered, this versatile molecule will likely maintain its position as a valuable asset in the chemist's toolkit.